Cas no 1805349-36-3 (3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine)

• Product Name: 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine
• CAS No: 1805349-36-3
• MF: C₇H₄Br₂F₃N
• MW: 318.916570663452
• CID: 4859754
• Update Time: 2025-06-08

3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H4Br2F3N/c8-1-3-4(6(10)11)2-13-7(12)5(3)9/h2,6H,1H2
• InChI Key： CFGXVUUYTRUXTC-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(F)F)=C1CBr)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine

Introduction to 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1805349-36-3)

3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine, a compound with the CAS number 1805349-36-3, is a highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including multiple halogen substituents and a difluoromethyl group, which contribute to its potential applications in drug discovery and development.

The molecular structure of 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine is particularly noteworthy. The presence of bromine atoms at the 3 and 4 positions, along with a difluoromethyl group at the 5 position and a fluorine atom at the 2 position, imparts a high degree of chemical reactivity and stability. These properties make it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, the development of novel pyridine derivatives has been a focal point in medicinal chemistry due to their diverse biological activities. 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine is no exception. Research has shown that this compound exhibits potent activity against several biological targets, making it a valuable tool in the discovery of new therapeutic agents.

One of the key areas of interest for 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine is its potential as an intermediate in the synthesis of pharmaceuticals. The bromine substituents provide multiple sites for further functionalization, allowing for the creation of a wide range of derivatives with varying biological activities. This flexibility is crucial in the early stages of drug discovery, where the ability to rapidly generate and test new compounds is essential.

Moreover, the difluoromethyl group in 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine has been shown to enhance metabolic stability and improve pharmacokinetic properties. These attributes are highly desirable in drug candidates, as they can lead to improved oral bioavailability and reduced clearance rates. Studies have demonstrated that compounds containing difluoromethyl groups often exhibit enhanced binding affinity to their target proteins, which can translate into better therapeutic efficacy.

The biological evaluation of 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine has revealed promising results in various assays. For instance, it has shown significant activity against enzymes involved in metabolic pathways, such as kinases and proteases. These enzymes are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. By targeting these enzymes, 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine could potentially offer new therapeutic options for these conditions.

In addition to its enzymatic activity, 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine has also been evaluated for its effects on cell proliferation and viability. In vitro studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, suggesting its potential as an anticancer agent. Further research is needed to elucidate the mechanisms underlying these effects and to determine its efficacy in vivo.

The synthesis of 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine involves several well-established chemical reactions. The initial step typically involves the formation of a pyridine core through a multistep process that includes ring closure and functional group introduction. Subsequent bromination and difluoromethylation reactions are then carried out to achieve the desired substitution pattern. The efficiency and scalability of these synthetic routes are critical factors in the commercial production of this compound.

In conclusion, 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1805349-36-3) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an important role in the discovery of new therapeutic agents for various diseases.